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Compound of Interest

Compound Name: EGCG Octaacetate

Cat. No.: B3025829 Get Quote

An In-depth Technical Guide to EGCG Octaacetate
Epigallocatechin-3-gallate (EGCG) octaacetate, also known as peracetylated EGCG or

AcEGCG, is a synthetic prodrug of EGCG, the most abundant and bioactive catechin found in

green tea.[1][2] The acetylation of EGCG enhances its stability and lipophilicity, which may lead

to improved bioavailability compared to its parent compound.[1][2] This technical guide

provides a comprehensive overview of the physical and chemical properties, experimental

protocols, and relevant signaling pathways of EGCG octaacetate for researchers, scientists,

and drug development professionals.

Physical and Chemical Properties
EGCG octaacetate is a solid compound with the chemical formula C38H34O19 and a

molecular weight of 794.67 g/mol .[3][4] It is characterized by its insolubility in water but shows

solubility in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol.[3][5]
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Property Value Source

IUPAC Name

5-((((2R,3R)-5,7-Diacetoxy-2-

(3,4,5-

triacetoxyphenyl)chroman-3-

yl)oxy)carbonyl)benzene-1,2,3-

triyl triacetate

[4]

Synonyms

AcEGCG, Pro-epigallocatechin

gallate, Peracetylated

epigallocatechin-3-gallate

[4][6][7]

CAS Number 148707-39-5 [3][5]

Molecular Formula C38H34O19 [3][6]

Molecular Weight 794.67 g/mol [3][6]

Melting Point 114.3-115.1 °C [4]

Appearance Solid [8]

Purity 95%~99% (by HPLC-DAD) [6]

Storage -20°C for long-term storage [7][9]

Table 2: Solubility of EGCG Octaacetate

Solvent Solubility Concentration Source

DMSO 100 mg/mL 125.83 mM [3][5]

Ethanol 3 mg/mL 3.77 mM [3][5]

Water Insoluble <1 mg/mL [3][5]

Table 3: Spectral Data for EGCG Octaacetate
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Technique Data Source

¹H NMR

Spectrum available, shows

characteristic peaks for the

acetyl groups.

[10]

Mass Spectrometry

The ammonium adduct

[M+NH4]⁺ is used for sensitive

detection. Used for

identification and

pharmacokinetic studies.

[6][11]

Experimental Protocols
Synthesis of (-)-EGCG Octaacetate
A common method for the synthesis of EGCG octaacetate involves the chemical acetylation of

EGCG.[12][13]

Materials:

(-)-Epigallocatechin gallate (EGCG)

Pyridine

Acetic anhydride

Dichloromethane

Hexane

Ethyl acetate

Procedure:

Dissolve EGCG (10 mg, 0.02 mmol) in pyridine (2 ml) at room temperature.[12]

Add acetic anhydride (0.5 ml) to the solution.[12]
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Stir the resulting mixture overnight at room temperature.[12]

Dry the reaction mixture under a vacuum to obtain the crude solid.[12]

Dissolve the crude solid in dichloromethane.[12]

Purify the product using flash chromatography with a hexane-ethyl acetate (4:1) solvent

system.[12]

This method has been reported to achieve high yields of the fully acetylated EGCG product.

[13]
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Synthesis of EGCG Octaacetate

EGCG in Pyridine
Stir Overnight
at Room Temp

Acetic Anhydride

Vacuum Drying Flash Chromatography
(Hexane:Ethyl Acetate) EGCG Octaacetate
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Pharmacokinetic Analysis Workflow

Sample Preparation

LC-MS Analysis

Rat Plasma Sample

Spike with Pro-EGCG
and Internal Standard

Add Formic Acid

Liquid-Liquid Extraction

UPLC Separation

Qtof-MS Detection

Data

Data Acquisition
& Quantification
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Inhibition of PI3K/Akt/NF-κB Pathway
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Inhibition of JAK/STAT Pathway by EGCG
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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